Cas no 109831-64-3 (Isoxazole,5-cyclohexyl-)

Isoxazole,5-cyclohexyl- structure
Isoxazole,5-cyclohexyl- structure
Product Name:Isoxazole,5-cyclohexyl-
CAS No:109831-64-3
MF:C9H13NO
MW:151.205622434616
CID:128563
PubChem ID:13805327
Update Time:2025-04-18

Isoxazole,5-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-cyclohexyl-
    • Isoxazole, 5-cyclohexyl- (9CI)
    • AKOS013569420
    • Isoxazole,5-cyclohexyl-(9ci)
    • 109831-64-3
    • 5-CYCLOHEXYL-1,2-OXAZOLE
    • SCHEMBL23268869
    • 5-Cyclohexylisoxazole
    • Inchi: 1S/C9H13NO/c1-2-4-8(5-3-1)9-6-7-10-11-9/h6-8H,1-5H2
    • InChI Key: CZYGREPZDBWONZ-UHFFFAOYSA-N
    • SMILES: O1C(=CC=N1)C1CCCCC1

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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